Pentafluorobenzene
Overview
Description
Pentafluorobenzene (PFB) is a fluorinated aromatic hydrocarbon that is used in a variety of scientific and industrial applications. It is a colorless liquid with a strong odor, and it is highly volatile and flammable. PFB is a versatile molecule that can be used in a wide range of applications, from synthetic organic chemistry to materials science.
Scientific Research Applications
Electronic Structure and Photophysics
The electronic structure of pentafluorobenzene (PFB) has been explored to understand its photophysical properties. Research indicates that increasing fluorine substitution, as seen in this compound, alters the nature of excited electronic states. This alteration leads to a phenomenon known as the perfluoro effect. Detailed quantum chemistry calculations revealed a sequence of low-energy conical intersections among the electronic potential energy surfaces of this compound, influencing its fluorescence emission and internal conversion mechanisms. This understanding is pivotal in photophysics and could have implications in fields where the optical properties of materials are crucial (Mondal & Mahapatra, 2010).
Applications in Solar Cells
This compound-based additives have been developed to control the donor/acceptor (D/A) interfacial morphology in all-polymer solar cells. These additives, through quadrupolar electrostatic interactions, induce morphology changes, improving charge carrier extraction and charge transport between D/A interfaces. This leads to an enhancement in the photovoltaic performance of the solar cells, showcasing this compound's potential in renewable energy technologies (Hong‐I Kim et al., 2017).
Organic Synthesis and Catalysis
This compound is utilized in various organic synthesis processes. It is involved in direct arylation reactions with aryl bromides and aryl chlorides under mild conditions, broadening the scope of constructing perfluoroarenes. Such chemical transformations highlight this compound's role in facilitating complex synthesis pathways, which is crucial in developing pharmaceuticals, agrochemicals, and materials science (Lafrance, Shore, & Fagnou, 2006).
Polymer Chemistry
In polymer chemistry, this compound end-groups have been utilized due to their ability to undergo fast nucleophilic aromatic substitutions. This characteristic allows the introduction of various functional moieties to the polymer backbone under mild conditions, expanding the utility of polymers in diverse applications like biotechnology and materials science (Boufflet et al., 2016).
Fluorescence and Sensing Applications
The unique electronic structure of this compound leads to specific fluorescence and sensing properties. For example, a this compound-containing fluorescent probe has been designed for monitoring hydrogen peroxide, demonstrating high selectivity and avoiding common interference in bioanalytical applications. Such probes are instrumental in medical diagnostics and environmental monitoring (Jing Su et al., 2021).
Mechanism of Action
Target of Action
Pentafluorobenzene is an organofluoride compound with the molecular formula C6HF5 . The compound consists of a benzene ring substituted with five fluorine atoms
Mode of Action
One study reported a metal-free thiolation reaction between this compound and disulfides by c–h, c–f bond activation and c–s bond formation . This suggests that this compound can undergo reactions that involve the activation of carbon-fluorine (C–F) bonds, leading to the formation of new compounds.
Result of Action
The ability of this compound to undergo reactions that activate c–f bonds suggests that it could potentially be used to synthesize other fluorinated compounds .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the reactions involving this compound might require specific conditions, such as the presence of certain catalysts . Moreover, the physical properties of this compound, such as its insolubility in water , could also affect its action and stability in different environments.
Safety and Hazards
Pentafluorobenzene is highly flammable and its vapors may cause respiratory irritation . It is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye damage . Safety measures include avoiding breathing vapors, mist, or gas, ensuring adequate ventilation, and using personal protective equipment .
Future Directions
Pentafluorobenzene has promising applications in diagnostics and therapeutics . It is used in the development of various chemical synthesis techniques, networks, and biopolymers, bioactive materials, and targeted drug delivery systems . The review suggests that the utilization of PFBs could facilitate manifold reactions, improve materials’ properties, and open avenues for explorative research .
properties
IUPAC Name |
1,2,3,4,5-pentafluorobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6HF5/c7-2-1-3(8)5(10)6(11)4(2)9/h1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WACNXHCZHTVBJM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1F)F)F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6HF5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8059893 | |
Record name | Pentafluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8059893 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid; [MSDSonline] | |
Record name | 1,2,3,4,5-Pentafluorobenzene | |
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URL | https://haz-map.com/Agents/8508 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Vapor Pressure |
67.6 [mmHg] | |
Record name | 1,2,3,4,5-Pentafluorobenzene | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/8508 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS RN |
363-72-4, 363-88-2 | |
Record name | Pentafluorobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=363-72-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Pentafluorobenzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000363724 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | PENTAFLUOROBENZENE | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=88293 | |
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Record name | Benzene, 1,2,3,4,5-pentafluoro- | |
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Record name | Pentafluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8059893 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Pentafluorobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.054 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | Pentafluorobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | PENTAFLUOROBENZENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/IH36LU53XS | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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